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Compound of Interest

Compound Name: 4-Formylphenoxyacetic acid

Cat. No.: B182531

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and
synthesis of 4-Formylphenoxyacetic acid, a valuable intermediate in organic and medicinal
chemistry. This document details its structural properties and presents a robust protocol for its
synthesis via the Williamson ether synthesis, adapted from established and reliable
procedures.

Chemical Structure and Properties

4-Formylphenoxyacetic acid, also known as 4-(carboxymethoxy)benzaldehyde, is an
aromatic compound containing a benzene ring substituted with both a formyl (aldehyde) group
and a carboxymethoxy group at the para position. This bifunctional nature makes it a versatile
building block for the synthesis of more complex molecules, including pharmaceuticals and
other biologically active compounds.

The key structural and physical properties of 4-Formylphenoxyacetic acid are summarized in
the table below.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b182531?utm_src=pdf-interest
https://www.benchchem.com/product/b182531?utm_src=pdf-body
https://www.benchchem.com/product/b182531?utm_src=pdf-body
https://www.benchchem.com/product/b182531?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

Molecular Formula CoHsO4

Molecular Weight 180.16 g/mol [1]

IUPAC Name 2-(4-formylphenoxy)acetic acid

CAS Number 22042-71-3[2]

Appearance Pale cream to cream or pale brown powder
Melting Point 193-196 °CJ3]

SMILES 0O=Cclccc(OCC(=0)0O)ccl

INChl Key OYNIIKHNXNPSAG-UHFFFAQOY SA-N

Synthesis of 4-Formylphenoxyacetic Acid

The most common and efficient method for synthesizing 4-Formylphenoxyacetic acid is the
Williamson ether synthesis. This reaction involves the nucleophilic substitution of a haloacetic
acid by the phenoxide ion generated from 4-hydroxybenzaldehyde in the presence of a base.

The logical workflow for this synthesis is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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